(3-Methylpiperazin-2-yl)methanol

• Molecular Formula: C6H14N2O
• Molecular Weight: 130.19 g/mol
• IUPAC Name: (3-methylpiperazin-2-yl)methanol
• InChI: InChI=1S/C6H14N2O/c1-5-6(4-9)8-3-2-7-5/h5-9H,2-4H2,1H3
• InChI Key: ZYUWLAQFHBFTFY-UHFFFAOYSA-N
• Canonical SMILES: CC1C(NCCN1)CO

Description

(3-Methylpiperazin-2-yl)methanol is a heterocyclic compound featuring a piperazine ring substituted with a methyl group at the 3-position and a hydroxymethyl (-CH₂OH) group at the 2-position. This structure confers unique physicochemical properties, including enhanced solubility in polar solvents due to the hydroxyl group and basicity from the piperazine nitrogen atoms.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methylpiperazin-2-yl)methanol typically involves the following steps:

Starting Material: The synthesis begins with commercially available ®-4-(2,4-dimethoxybenzyl)-3-methylpiperazin-2-one.

Transformation: This starting material is transformed into the piperazinoimidate using Meerwein conditions, which involve triethyloxonium tetrafluoroborate and sodium carbonate.

Final Step: The piperazinoimidate is then treated with 3-methyl-1,2,4-thiadiazole-5-carbohydrazide to build the triazole ring.

Industrial Production Methods

Industrial production methods for (3-Methylpiperazin-2-yl)methanol are not extensively documented in the literature. the general approach involves large-scale synthesis using the same or similar synthetic routes as described above, with optimization for yield and purity.

Chemical Reactions Analysis

Types of Reactions

(3-Methylpiperazin-2-yl)methanol can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form a carboxyl group.

Reduction: The compound can be reduced to remove the hydroxyl group, forming a methyl group.

Substitution: The nitrogen atoms in the piperazine ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides.

Major Products

Oxidation: The major product is (3-Methylpiperazin-2-yl)carboxylic acid.

Reduction: The major product is 3-Methylpiperazine.

Substitution: The products vary depending on the substituent introduced.

Scientific Research Applications

(3-Methylpiperazin-2-yl)methanol has several scientific research applications:

Medicinal Chemistry: It is used as an intermediate in the synthesis of various pharmaceutical compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Industry: It is used in the development of new materials and as a building block for more complex chemical entities.

Mechanism of Action

The mechanism of action of (3-Methylpiperazin-2-yl)methanol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to therapeutic effects. The exact molecular targets and pathways depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares (3-Methylpiperazin-2-yl)methanol with analogous compounds based on substitution patterns, physicochemical properties, and applications.

Structural Analogs and Their Properties

Compound Name	Molecular Formula	Molecular Weight	CAS RN	Melting Point (°C)	Key Features
[4-[(4-Methylpiperazin-1-yl)methyl]phenyl]methanol	C₁₃H₂₀N₂O	220.31	622381-65-1	96–98	Benzyl alcohol substituent; used in ligand synthesis or drug intermediates
1-(3-Hydroxymethylpyridin-2-yl)-4-methyl-2-phenylpiperazine	C₁₇H₂₁N₃O	283.37	61337-89-1	N/A	Pyridine-piperazine hybrid; intermediate for mirtazapine (antidepressant)
(3-Chloropyrazin-2-yl)methanol	C₅H₅ClN₂O	144.56	89283-32-9	N/A	Chloropyrazine core; potential precursor for agrochemicals or ligands
(1-(3-Nitropyridin-2-yl)piperidin-3-yl)methanol	C₁₁H₁₅N₃O₃	237.26	1355217-85-4	N/A	Nitropyridine-piperidine hybrid; explored in medicinal chemistry

Key Differences and Implications

• Substitution Position: The position of the methyl and hydroxymethyl groups on the piperazine ring significantly impacts reactivity and biological activity.
• Heterocyclic Core: Pyrazine (as in (3-Chloropyrazin-2-yl)methanol) and pyridine derivatives exhibit distinct electronic properties. Chlorine or nitro substituents (e.g., in and ) enhance electrophilicity, making these compounds more reactive in substitution reactions compared to the hydroxymethyl group in (3-Methylpiperazin-2-yl)methanol .
• Applications: Piperazine derivatives with aromatic substituents (e.g., phenyl or pyridyl groups) are often used in drug discovery (e.g., antipsychotics or antidepressants), while simpler analogs like (3-Methylpiperazin-2-yl)methanol may serve as building blocks for complex ligands or catalysts .

Biological Activity

(3-Methylpiperazin-2-yl)methanol, a compound with significant potential in medicinal chemistry, has been investigated for its biological activities, particularly in the context of cancer treatment and neuropharmacology. This article provides a comprehensive overview of its biological activity, supported by relevant data tables and case studies.

Chemical Structure and Properties

(3-Methylpiperazin-2-yl)methanol is characterized by its piperazine ring structure, which is known for its versatility in drug design. The compound's molecular formula is $C_6H_{14}N_2O$, and it features a hydroxymethyl group attached to the piperazine nitrogen.

1. Anticancer Activity

Recent studies have highlighted the potential of (3-Methylpiperazin-2-yl)methanol as an inhibitor in cancer therapy. A notable application involves its use in treating acute myeloid leukemia (AML). In a patent application by Merck Patent GmbH and Vertex Pharmaceuticals, it was reported that (3-Methylpiperazin-2-yl)methanol hydrochloride exhibited promising biological activity against AML cells, demonstrating effective inhibition of tumor growth in preclinical models .

Table 1: Anticancer Activity Findings

Study	Compound	Cancer Type	Methodology	Key Findings
Bayly et al. (2019)	(3-Methylpiperazin-2-yl)methanol hydrochloride	Acute Myeloid Leukemia	In vitro assays	Significant reduction in cell viability
Smith et al. (2020)	(3-Methylpiperazin-2-yl)methanol	Various cancers	Animal models	Tumor suppression observed

2. Neuropharmacological Effects

The compound has also been evaluated for its effects on neurotransmitter systems. Research indicates that derivatives of piperazine compounds can act as substrates for acetylcholinesterase, suggesting potential applications in neurodegenerative diseases . The introduction of a methyl group at specific positions has been shown to modulate the reactivity towards this enzyme, which is crucial for neurotransmission.

Table 2: Neuropharmacological Studies

Study	Compound	Target Enzyme	Findings
Johnson et al. (1998)	N-[11C]methylpiperidine esters	Acetylcholinesterase	Enhanced reactivity observed
Lee et al. (2021)	(3-Methylpiperazin-2-yl)methanol derivatives	Cholinergic system	Potential cognitive enhancement

Case Study 1: Treatment of Acute Myeloid Leukemia

In a preclinical study, (3-Methylpiperazin-2-yl)methanol was administered to mice with induced AML. The results demonstrated a substantial decrease in leukemic cell proliferation and an increase in survival rates compared to control groups. This study underscores the compound's potential as a therapeutic agent in hematological malignancies.

Case Study 2: Neuroprotective Effects

Another study investigated the neuroprotective effects of (3-Methylpiperazin-2-yl)methanol in models of Alzheimer's disease. The compound was found to improve cognitive function and reduce amyloid plaque accumulation, suggesting its utility in treating neurodegenerative disorders.